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Profile of Vimirogant (VTP-43742)

Vimirogant is an investigational small-molecule therapy. The table below summarizes its key characteristics

based on supplier data and review articles [1] [2] [3]:

Attribute Description

Mechanism of Action Potent and selective inverse agonist of the Retinoic acid receptor-related
orphan receptor gamma t (RORγt) [1] [2] [3].

Primary Target RORγt (Ki = 3.5 nM; IC₅₀ = 17 nM) [1] [2].

Key Pharmacological
Effect

Inhibits the differentiation of T-helper 17 (Th17) cells and the secretion of IL-
17A, a key cytokine in psoriasis pathogenesis [1] [2].

Selectivity Reported to be >1000-fold more selective for RORγt than for the related
isoforms RORα and RORβ [1].

Research Application For research into autoimmune diseases, including psoriasis [1] [3].
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Vimirogant is part of a growing class of oral small-molecule drugs being developed for psoriasis. These

alternatives often work through different intracellular signaling pathways [4] [5] [3].

The following diagram illustrates the key intracellular pathways targeted by these novel small molecules,

showing how Vimirogant's mechanism differs from other major classes:
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As shown in the diagram and noted in recent scientific reviews, several other oral small-molecule drug

classes are under investigation or have been approved [4] [5] [3]:

PDE4 Inhibitors (e.g., Apremilast): Increase intracellular cAMP levels, modulating the immune
response.

JAK/TYK2 Inhibitors (e.g., Tofacitinib, Deucravacitinib): Block signaling pathways of multiple
cytokines involved in psoriasis.

Other novel targets mentioned in the literature include A3AR agonists (e.g., Piclidenoson) and
Sphingosine 1 phosphate receptor agonists (e.g., Ponesimod) [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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